Cas no 918481-52-4 (Benzoic acid, 3-[[4-(2-ethoxyethyl)-1-piperazinyl]methyl]-, methyl ester)

• Product Name: Benzoic acid, 3-[[4-(2-ethoxyethyl)-1-piperazinyl]methyl]-, methyl ester
• CAS No: 918481-52-4
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 774936
• PubChem ID: 59382019
• Update Time: 2025-04-19

Benzoic acid, 3-[[4-(2-ethoxyethyl)-1-piperazinyl]methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[[4-(2-ethoxyethyl)-1-piperazinyl]methyl]-, methyl ester
• methyl 3-[[4-(2-ethoxyethyl)piperazin-1-yl]methyl]benzoate
• SCHEMBL13150520
• DTXSID30731714
• 918481-52-4
• METHYL 3-{[4-(2-ETHOXYETHYL)PIPERAZIN-1-YL]METHYL}BENZOATE

• Inchi： 1S/C17H26N2O3/c1-3-22-12-11-18-7-9-19(10-8-18)14-15-5-4-6-16(13-15)17(20)21-2/h4-6,13H,3,7-12,14H2,1-2H3
• InChI Key： JVJCRUNTZVAZTN-UHFFFAOYSA-N
• SMILES： O(CC)CCN1CCN(CC2C=CC=C(C(=O)OC)C=2)CC1

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42Ų